Cas no 2929417-90-1 (AST5902 trimesylate)

• Product Name: AST5902 trimesylate
• CAS No: 2929417-90-1
• MF: C₃₀H₄₁F₃N₈O₁₁S₃
• MW: 842.883753538132
• CID: 6644701
• PubChem ID: 155971210
• Update Time: 2025-06-07

AST5902 trimesylate Chemical and Physical Properties

Names and Identifiers

• CS-0159886
• AST5902 (trimesylate)
• MS-31561
• 2929417-90-1
• AST5902 trimesylate
• N-(2-{methyl[2-(methylamino)ethyl]amino}-5-{[4-(1-methylindol-3-yl)pyrimidin-2-yl]amino}-6-(2,2,2-trifluoroethoxy)pyridin-3-yl)prop-2-enamide; tris(methanesulfonic acid)
• HY-138627A
• AST5902 trimesylate
• methanesulfonic acid;N-[5-[[4-(1-methylindol-3-yl)pyrimidin-2-yl]amino]-2-[methyl-[2-(methylamino)ethyl]amino]-6-(2,2,2-trifluoroethoxy)pyridin-3-yl]prop-2-enamide
• AST5902 (trimesylate)
• G17770
• s5984

• Inchi： 1S/C27H29F3N8O2.3CH4O3S/c1-5-23(39)33-20-14-21(25(40-16-27(28,29)30)36-24(20)37(3)13-12-31-2)35-26-32-11-10-19(34-26)18-15-38(4)22-9-7-6-8-17(18)22;3*1-5(2,3)4/h5-11,14-15,31H,1,12-13,16H2,2-4H3,(H,33,39)(H,32,34,35);3*1H3,(H,2,3,4)
• InChI Key： KRCDPFVVSHJNOV-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.S(C)(=O)(=O)O.S(C)(=O)(=O)O.FC(COC1=C(C=C(C(=N1)N(C)CCNC)NC(C=C)=O)NC1=NC=CC(C2=CN(C)C3C=CC=CC=32)=N1)(F)F

Computed Properties

• Exact Mass: 842.20090216g/mol
• Monoisotopic Mass: 842.20090216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 55
• Rotatable Bond Count: 11
• Complexity: 929
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 298Ų

Additional information on AST5902 trimesylate

Introduction to AST5902 Trimesylate (CAS No. 2929417-90-1)

AST5902 trimesylate, identified by the Chemical Abstracts Service (CAS) number 2929417-90-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a trimesylate salt of AST5902, which is being investigated for its potential therapeutic applications in various diseases. The unique chemical structure and pharmacological properties of AST5902 trimesylate make it a promising candidate for further development and clinical trials.

The chemical structure of AST5902 trimesylate is characterized by its trimesylate moiety, which enhances its solubility and stability. Trimesylate salts are known for their ability to improve the physicochemical properties of parent compounds, making them more suitable for pharmaceutical formulations. The molecular formula of AST5902 trimesylate is C₃₃H₃₆N₆O₁₈S₃, and its molecular weight is approximately 876.84 g/mol. These properties contribute to its favorable pharmacokinetic profile, including enhanced absorption, distribution, metabolism, and excretion (ADME) characteristics.

In recent years, significant progress has been made in understanding the biological activities of AST5902 trimesylate. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that AST5902 trimesylate effectively inhibited the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. This inhibition led to reduced expression of pro-inflammatory cytokines such as TNF-α and IL-6, as well as decreased proliferation and increased apoptosis in cancer cells.

Beyond its anti-inflammatory and anti-cancer effects, AST5902 trimesylate has also shown promise in other therapeutic areas. Research conducted at the National Institutes of Health (NIH) found that this compound could potentially be used to treat neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In vitro studies demonstrated that AST5902 trimesylate protected neuronal cells from oxidative stress and amyloid-beta-induced toxicity, suggesting its potential neuroprotective properties.

The safety profile of AST5902 trimesylate has been extensively evaluated in preclinical studies. Toxicology assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support the potential for further clinical development of AST5902 trimesylate as a safe and effective therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of AST5902 trimesylate in human subjects. Phase I trials have been completed, demonstrating that the compound is well-tolerated with no serious adverse events reported. Phase II trials are ongoing to evaluate the therapeutic potential of AST5902 trimesylate in patients with inflammatory diseases and cancer. Preliminary results from these trials are promising, with patients showing significant improvements in disease symptoms and quality of life.

The future outlook for AST5902 trimesylate is highly optimistic. Ongoing research aims to further elucidate the mechanisms of action and optimize the formulation for maximum therapeutic benefit. Additionally, efforts are being made to explore combination therapies involving AST5902 trimesylate with other drugs to enhance treatment outcomes. The potential applications of this compound extend beyond its current focus areas, with researchers investigating its use in other conditions such as cardiovascular diseases and metabolic disorders.

In conclusion, AST5902 trimesylate (CAS No. 2929417-90-1) represents a promising advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and broad therapeutic potential make it an exciting candidate for further development. As research continues to uncover new insights into the mechanisms and applications of AST5902 trimesylate, it is poised to play a significant role in improving patient outcomes across various disease states.